Cas no 30357-91-6 (1,3,5-Triazin-2-amine,4-chloro-6-phenoxy-)

• Product Name: 1,3,5-Triazin-2-amine,4-chloro-6-phenoxy-
• CAS No: 30357-91-6
• MF: C₉H₇ClN₄O
• MW: 222.631079912186
• CID: 307803
• Update Time: 2024-01-28

1,3,5-Triazin-2-amine,4-chloro-6-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,4-chloro-6-phenoxy-
• 1,3,5-Triazin-2-amine, 4-chloro-6-phenoxy-

• Inchi： 1S/C9H7ClN4O/c10-7-12-8(11)14-9(13-7)15-6-4-2-1-3-5-6/h1-5H,(H2,11,12,13,14)
• InChI Key： WMBIZTRJXOXEOG-UHFFFAOYSA-N
• SMILES： N1=C(OC2=CC=CC=C2)N=C(Cl)N=C1N

Computed Properties

• Exact Mass: 222.030839
• Monoisotopic Mass: 222.030839
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9

Experimental Properties

• Density: 1.446
• Melting Point: 224-227 °C(Solv: 1,4-dioxane (123-91-1))
• Boiling Point: 452.7°Cat760mmHg
• Flash Point: 227.6°C
• pka: 2.74±0.10(Predicted)